4-Bromo-1-(fluoromethyl)-2-iodobenzene

• IUPAC Name: 4-bromo-1-(fluoromethyl)-2-iodobenzene
• InChI: InChI=1S/C7H5BrFI/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,4H2
• InChI Key: VGQSHSIFGJGCCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)I)CF
• Molecular Formula: C7H5BrFI
• Molecular Weight: 314.92 g/mol

Description

“4-Bromo-1-(fluoromethyl)-2-iodobenzene” is likely an organic compound that belongs to the class of halogenated aromatic compounds. It contains a benzene ring which is substituted with bromo, fluoro, and iodo groups.

Molecular Structure Analysis

The molecular structure of “4-Bromo-1-(fluoromethyl)-2-iodobenzene” would consist of a benzene ring with bromo, fluoro, and iodo substituents. The exact structure would depend on the positions of these substituents on the benzene ring.

Chemical Reactions Analysis

The chemical reactions involving “4-Bromo-1-(fluoromethyl)-2-iodobenzene” would depend on the specific conditions and reagents used. Halogenated aromatic compounds like this can undergo various types of reactions including electrophilic aromatic substitution, nucleophilic aromatic substitution, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Bromo-1-(fluoromethyl)-2-iodobenzene” would depend on its specific structure. For instance, 1-Bromo-4-fluorobenzene has a boiling point of 150°C, a melting point of -16°C, and a density of 1.593 g/mL at 25°C.

Mechanism of Action

Target of Action

Similar compounds are commonly used in the suzuki–miyaura coupling reaction , which suggests that its target could be related to this reaction.

Mode of Action

The mode of action of 4-Bromo-1-(fluoromethyl)-2-iodobenzene is likely related to its role in the Suzuki–Miyaura (SM) coupling reaction . In this reaction, the compound may interact with a transition metal catalyst, such as palladium. The reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, the palladium catalyst forms a new bond with the compound. In transmetalation, a group is transferred from boron to palladium .

Biochemical Pathways

The suzuki–miyaura coupling reaction, in which similar compounds are involved, is a key process in the formation of carbon-carbon bonds . This suggests that the compound could play a role in biochemical pathways involving the synthesis of complex organic molecules.

Result of Action

Given its potential role in the suzuki–miyaura coupling reaction , it can be inferred that the compound may contribute to the formation of carbon-carbon bonds, which are fundamental to the structure of many organic molecules.

Action Environment

The suzuki–miyaura coupling reaction, in which similar compounds are involved, is known for its mild and functional group tolerant reaction conditions . This suggests that the compound may exhibit stable performance under a variety of environmental conditions.